AUC and Tmax: PteGlu vs. 5-FormylTHF-Derived Tracer
In a direct head-to-head human study, the area under the curve (AUC) for plasma [13C6]5-methyltetrahydrofolic acid derived from an oral dose of [13C6]pteroylmonoglutamic acid (PteGlu) was only 45% of that derived from [13C6]5-formyltetrahydrofolic acid (i.e., the 5-formylTHF-derived AUC was 221% that of PteGlu) [1]. Furthermore, the time to peak plasma concentration (Tmax) for [13C6]5-methyltetrahydrofolic acid was 171 ± 9 min following [13C6]PteGlu compared to only 54 ± 10 min following [13C6]5-formyltetrahydrofolic acid, a 3.2-fold difference in absorption rate [2].
| Evidence Dimension | AUC of plasma [13C6]5-methylTHF metabolite |
|---|---|
| Target Compound Data | Derived from [13C6]PteGlu: reference value (set as 100%) |
| Comparator Or Baseline | Derived from [13C6]5-formylTHF: 221% of PteGlu-derived AUC |
| Quantified Difference | 2.21-fold higher AUC for 5-formylTHF-derived tracer |
| Conditions | Single oral 13C6-labeled doses (PteGlu 634 nmol; 5-formylTHF 431-569 nmol) administered to fasted adult volunteers; plasma monitored over 8 h by HPLC and LC-MS [1] |
Why This Matters
This differential kinetic behavior directly impacts the interpretation of folate bioavailability studies: using 13C6-PteGlu as a reference dose underestimates the 'apparent absorption' of reduced folates by over 50% relative to 13C6-5-formylTHF, making 5-Methyltetrahydrofolic acid-13C6 essential for accurate tracer selection in metabolic studies [1].
- [1] Wright AJA, Finglas PM, Dainty JR, Hart DJ, Wolfe CA, Southon S, Gregory JF. Single oral doses of 13C forms of pteroylmonoglutamic acid and 5-formyltetrahydrofolic acid elicit differences in short-term kinetics of labelled and unlabelled folates in plasma: potential problems in interpretation of folate bioavailability studies. Br J Nutr. 2003 Aug;90(2):363-71. View Source
- [2] Wright AJA, Finglas PM, Dainty JR, Wolfe CA, Hart DJ, Wright DM, Gregory JF. Differential kinetic behavior and distribution for pteroylglutamic acid and reduced folates: a revised hypothesis of the primary site of PteGlu metabolism in humans. J Nutr. 2005 Mar;135(3):619-23. View Source
